Cas no 352438-73-4 (5-(Hydroxymethyl-d2)uracil-6-d1)

5-(Hydroxymethyl-d2)uracil-6-d1 is a deuterated derivative of hydroxymethyluracil, featuring selective deuterium substitution at the hydroxymethyl group (CD2OH) and the 6-position (C6-D). This isotopically labeled compound is particularly valuable in mechanistic studies, metabolic tracing, and NMR spectroscopy due to its enhanced stability and reduced metabolic scrambling compared to non-deuterated analogs. The incorporation of deuterium minimizes hydrogen exchange effects, improving signal resolution in spectroscopic analyses. It serves as a critical tool in pharmaceutical research, enabling precise investigation of uracil-related biochemical pathways, DNA modification studies, and isotope dilution mass spectrometry applications. Its high isotopic purity ensures reliable data in quantitative and kinetic experiments.

5-(Hydroxymethyl-d2)uracil-6-d1 structure

352438-73-4 structure

Product Name:5-(Hydroxymethyl-d2)uracil-6-d1

CAS No:352438-73-4

MF:C₅H₆N₂O₃

MW:145.131226062775

CID:302987

PubChem ID:92043416

Update Time:2025-05-24

5-(Hydroxymethyl-d2)uracil-6-d1 Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione-6-d,5-(hydroxymethyl-d2)- (9CI)
- 5-(HYDROXYMETHYL-D2)URACIL-6-D1
- 5-uracil-6-d1
- F91018
- 5-Hydroxymethyluracil-d3
- 6-deuterio-5-[dideuterio(hydroxy)methyl]-1H-pyrimidine-2,4-dione
- CS-0564504
- HY-W004924S
- 352438-73-4
- 5-(Hydroxymethyl-d2)uracil-6-d1
- Inchi： 1S/C5H6N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1,8H,2H2,(H2,6,7,9,10)/i1D,2D2
- InChI Key： JDBGXEHEIRGOBU-APAIHEESSA-N
- SMILES： OC([2H])([2H])C1=C([2H])NC(NC1=O)=O

Computed Properties

Exact Mass: 145.05700
Monoisotopic Mass: 145.057
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.9
Topological Polar Surface Area: 78.4A^2

Experimental Properties

PSA: 85.95000
LogP: -1.44450

5-(Hydroxymethyl-d2)uracil-6-d1 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H948376-0.5mg	5-(Hydroxymethyl-d2)uracil-6-d1	352438-73-4	0.5mg	$ 50.00	2022-06-04
TRC	H948376-1mg	5-(Hydroxymethyl-d2)uracil-6-d1	352438-73-4	1mg	$ 81.00	2023-09-07
TRC	H948376-5mg	5-(Hydroxymethyl-d2)uracil-6-d1	352438-73-4	5mg	$ 144.00	2023-09-07
TRC	H948376-.5mg	5-(Hydroxymethyl-d2)uracil-6-d1	352438-73-4	5mg	$64.00	2023-05-18
MedChemExpress	HY-W004924S-1mg	5-Hydroxymethyluracil-d	352438-73-4	1mg	￥500	2025-04-16